Cas no 651728-00-6 (1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-)

1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)- structure
651728-00-6 structure
Product Name:1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-
CAS No:651728-00-6
MF:C16H10FN3O
MW:279.268506526947
CID:404084
PubChem ID:22333346
Update Time:2025-04-19

1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-
    • 5-fluoro-3-(1-phenylpyrazol-4-yl)-1,2-benzoxazole
    • 651728-00-6
    • DTXSID90624895
    • 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)benzo[d]isoxazole
    • 5-Fluoro-3-(1-phenyl-1H-pyrazol-4-yl)-1,2-benzoxazole
    • MFCD03789414
    • AKOS001779785
    • CCG-124273
    • Inchi: 1S/C16H10FN3O/c17-12-6-7-15-14(8-12)16(19-21-15)11-9-18-20(10-11)13-4-2-1-3-5-13/h1-10H
    • InChI Key: UCWGRRBYLCMQJK-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C1C=NN(C3C=CC=CC=3)C=1)=NO2

Computed Properties

  • Exact Mass: 279.0809
  • Monoisotopic Mass: 279.08079011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.85

1,2-Benzisoxazole, 5-fluoro-3-(1-phenyl-1H-pyrazol-4-yl)- Related Literature

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